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For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the in vivo microdialysis application of CNQX
disodium salt, a potent competitive antagonist of AMPA/kainate receptors. In vivo

microdialysis is a powerful technique for sampling the extracellular fluid of living tissues,

allowing for the continuous monitoring of neurotransmitters, metabolites, and the local effects of

pharmacological agents. When combined with reverse dialysis, it becomes a valuable tool for

the targeted delivery of drugs to specific brain regions. This protocol will focus on the reverse

dialysis of CNQX disodium salt to study its effects on the local neurochemical environment.

CNQX disodium salt is a water-soluble form of the quinoxalinedione CNQX, making it suitable

for aqueous solutions used in microdialysis.[1][2] It is a potent antagonist at AMPA and kainate

receptors and also acts as an antagonist at the glycine site of NMDA receptors.[2] These

properties make it a valuable tool for investigating glutamatergic neurotransmission in various

physiological and pathological conditions.
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Property Value Reference

Molecular Weight 276.12 g/mol

Solubility in Water Up to 10 mM [1]

Purity ≥98% (HPLC) [1]

Storage
Desiccate at Room

Temperature
[1]

Table 2: Recommended Parameters for In Vivo
Microdialysis of CNQX Disodium Salt

Parameter
Recommended
Range/Value

Notes

CNQX Concentration (in

aCSF)
10 - 100 µM

Start with a lower

concentration and optimize

based on experimental goals.

30µM has been used in vivo.

[1] 10µM is effective in brain

slices.[2][3]

Vehicle
Artificial Cerebrospinal Fluid

(aCSF)

See Table 3 for aCSF

formulation.

Perfusion Flow Rate 0.5 - 2.0 µL/min

Slower flow rates generally

result in higher recovery of

analytes from the tissue.[4]

Duration of CNQX Perfusion ≥ 60 minutes

Allow sufficient time for

equilibration and to observe

the pharmacological effect.

Sample Collection Interval 10 - 30 minutes

Dependent on the temporal

resolution required and the

sensitivity of the analytical

method.
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Table 3: Composition of Artificial Cerebrospinal Fluid
(aCSF)

Component Concentration (mM)

NaCl 147

KCl 2.7

CaCl₂ 1.2

MgCl₂ 0.85

Note: The aCSF solution should be prepared with high-purity water, filtered through a 0.2 µm

filter, and pH adjusted to 7.4. The composition of aCSF can be modified to more closely mimic

the specific ionic environment of the brain's extracellular fluid.[5][6][7][8]

Experimental Protocols
Preparation of CNQX Disodium Salt Solution

Calculate the required mass of CNQX disodium salt: Based on the desired concentration

and final volume of the perfusion solution. For example, to prepare 1 mL of a 100 µM

solution:

Mass (g) = 100 x 10⁻⁶ mol/L * 0.001 L * 276.12 g/mol = 0.000027612 g = 27.6 µg

Dissolve CNQX disodium salt in aCSF: Accurately weigh the calculated amount of CNQX
disodium salt and dissolve it in the appropriate volume of sterile-filtered aCSF (see Table

3).

Ensure complete dissolution: Vortex or sonicate briefly if necessary to ensure the salt is fully

dissolved.

Sterile filter the final solution: Pass the CNQX-aCSF solution through a 0.2 µm syringe filter

into a sterile vial.

Storage: Prepare fresh on the day of the experiment. If short-term storage is necessary,

store at 2-8°C and protect from light.
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In Vivo Microdialysis Procedure (Reverse Dialysis)
This protocol assumes the researcher is familiar with stereotaxic surgery and the general

principles of in vivo microdialysis.

Materials:

Stereotaxic frame

Anesthesia system

Microdialysis probes (with a molecular weight cut-off suitable for small molecules)

Syringe pump

Tubing (FEP or PEEK)

Fraction collector or collection vials

Animal model (e.g., rat, mouse)

Prepared CNQX-aCSF solution

Standard aCSF (for baseline collection)

Procedure:

Surgical Implantation of the Microdialysis Probe:

Anesthetize the animal according to an approved protocol.

Secure the animal in the stereotaxic frame.

Perform a craniotomy over the target brain region.

Slowly lower the microdialysis probe to the desired coordinates.

Secure the probe in place with dental cement.
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Allow the animal to recover from surgery as per institutional guidelines. A recovery period

of at least 24-48 hours is recommended.

Microdialysis Experiment:

Connect the inlet of the microdialysis probe to a syringe pump containing standard aCSF.

Connect the outlet of the probe to a fraction collector or collection vials.

Baseline Collection: Begin perfusing the probe with standard aCSF at the desired flow rate

(e.g., 1 µL/min). Collect several baseline samples (typically 3-4) to establish a stable

baseline of the analytes of interest.

CNQX Perfusion (Reverse Dialysis): Switch the perfusion solution in the syringe pump to

the prepared CNQX-aCSF solution.

Continue to collect dialysate samples at regular intervals. The duration of CNQX perfusion

should be sufficient to observe the expected pharmacological effect.

Washout (Optional): After the CNQX perfusion period, switch the perfusion solution back

to standard aCSF to observe the washout of the drug's effect.

Sample Handling: Immediately after collection, store the dialysate samples at -80°C until

analysis to prevent degradation of analytes.

Post-Experiment Verification:

At the end of the experiment, euthanize the animal according to an approved protocol.

Perfuse the animal with saline followed by a fixative (e.g., 4% paraformaldehyde).

Remove the brain and section it to histologically verify the placement of the microdialysis

probe.
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Caption: Mechanism of CNQX disodium salt action on glutamatergic synapses.
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Caption: Workflow for in vivo microdialysis with CNQX disodium salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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